Cas no 1804220-67-4 (1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one
• CAS No: 1804220-67-4
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4978687
• Update Time: 2025-06-12

1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one

• Inchi： 1S/C12H13BrF2O2/c1-3-8-9(11(13)7(2)16)5-4-6-10(8)17-12(14)15/h4-6,11-12H,3H2,1-2H3
• InChI Key： LYJKGBSQYQPUAO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1CC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one (CAS: 1804220-67-4)

1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one (CAS: 1804220-67-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and ethylphenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

The synthesis of 1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one involves a multi-step process that includes the introduction of the difluoromethoxy group and subsequent bromination. Researchers have optimized these steps to improve yield and purity, which is critical for its application in drug discovery. The compound's structural features make it a valuable intermediate in the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer therapies.

Recent pharmacological studies have explored the compound's mechanism of action, revealing its ability to modulate specific enzymatic pathways. For instance, preliminary in vitro assays indicate that 1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one exhibits inhibitory effects on certain kinases involved in inflammatory responses. These findings suggest its potential as a lead compound for the development of kinase inhibitors, which are highly sought after in the treatment of chronic inflammatory diseases and cancers.

In addition to its pharmacological properties, the compound's stability and bioavailability have been subjects of recent investigations. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to assess its pharmacokinetic profile. These studies are crucial for understanding how the compound behaves in biological systems and for guiding further modifications to enhance its therapeutic efficacy.

The potential applications of 1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one extend beyond its immediate pharmacological effects. Researchers are also exploring its use as a versatile intermediate in the synthesis of more complex molecules. Its reactive bromine moiety allows for further functionalization, making it a valuable tool in medicinal chemistry for the design of targeted therapies.

In conclusion, 1-Bromo-1-(3-(difluoromethoxy)-2-ethylphenyl)propan-2-one (CAS: 1804220-67-4) represents a promising area of research in chemical biology and pharmaceutical development. Its unique structural features, combined with its potential therapeutic applications, make it a compound of significant interest. Ongoing studies aim to further elucidate its mechanisms of action, optimize its synthesis, and explore its full potential in drug discovery. As research progresses, this compound may pave the way for the development of novel treatments for a range of diseases.